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Compound of Interest

Compound Name: MEISi-2

Cat. No.: B15602027 Get Quote

Introduction

MEISi-2 is a potent and selective small molecule inhibitor of the Myeloid Ecotropic Viral

Integration Site 1 (MEIS) protein, a key regulator of hematopoietic stem cell (HSC) self-

renewal.[1][2][3] Accurate and consistent preparation of a MEISi-2 stock solution is critical for

reliable experimental results in various research applications, including studies on cardiac

injury, hematopoiesis, bone marrow transplantation, and cancer.[3] Dimethyl sulfoxide (DMSO)

is a common solvent for dissolving many organic molecules for in vitro studies due to its ability

to dissolve both polar and nonpolar compounds.[4][5][6] This document provides a detailed

protocol for the preparation, storage, and handling of a MEISi-2 stock solution in DMSO.

Data Presentation: Physicochemical Properties of
MEISi-2
A summary of the key quantitative data for MEISi-2 is presented in the table below for easy

reference.
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Property Value References

CAS Number 2250156-71-7 [1][2]

Molecular Formula C₁₈H₁₄N₂O₃ [1][2]

Molecular Weight 306.32 g/mol [1][2][3]

Appearance Light yellow to yellow solid [3]

Purity >98% (HPLC) [1]

Solubility in DMSO 100 mg/mL (326.46 mM) [3]

Storage (Solid) -20°C for up to 3 years [3]

Experimental Protocols
Safety Precautions

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety goggles, and chemical-resistant gloves. When working with DMSO, it is

recommended to use butyl rubber, fluoroelastomer, or neoprene gloves, as nitrile gloves can

degrade upon prolonged contact.[4][7][8][9]

Handling DMSO: DMSO is a potent solvent that can readily penetrate the skin, carrying

dissolved substances with it.[7][8][9] Therefore, handle MEISi-2 and DMSO in a well-

ventilated area, preferably within a chemical fume hood. Avoid direct contact with skin and

eyes.

Compound Handling: MEISi-2 is for research use only and not for human or veterinary use.

[1][2] The toxicological properties of MEISi-2 have not been fully elucidated. Handle with

care to avoid inhalation, ingestion, or skin contact.

Protocol for Preparing a 100 mM Stock Solution of
MEISi-2 in DMSO
This protocol describes the preparation of a 100 mM stock solution of MEISi-2 in anhydrous

DMSO.
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Materials:

MEISi-2 powder

Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Pipettes and sterile tips

Methodology:

Equilibrate Reagents: Allow the vial of MEISi-2 powder and the anhydrous DMSO to come to

room temperature before opening to prevent condensation of moisture.[10]

Weigh MEISi-2: Tare a sterile microcentrifuge tube or vial on an analytical balance. Carefully

weigh the desired amount of MEISi-2 powder.

Calculate Required DMSO Volume: Use the following formula to calculate the volume of

DMSO needed to achieve a 100 mM stock solution:

Volume of DMSO (μL) = [Mass of MEISi-2 (mg) / 306.32 ( g/mol )] * 10,000

For example, to prepare a stock solution from 5 mg of MEISi-2: Volume of DMSO (μL) = [5

mg / 306.32 g/mol ] * 10,000 ≈ 163.2 μL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the MEISi-
2 powder.

Mixing: Securely cap the vial and vortex thoroughly for 2-3 minutes until the solid is

completely dissolved. A clear, light yellow to yellow solution should be obtained.
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Aid Dissolution (if necessary): If the compound does not dissolve completely, brief sonication

or gentle warming in a 37-50°C water bath can be applied to aid dissolution.[11][12] Ensure

the solution returns to room temperature before use.

Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed

tubes to minimize freeze-thaw cycles.[11][12] Store the aliquots at -80°C for long-term

storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[3]

Preparation of Working Solutions
To prepare a working solution, the DMSO stock solution should be diluted in the appropriate

aqueous buffer or cell culture medium.

Important Considerations:

To avoid precipitation of the compound, it is recommended to first make serial dilutions of the

stock solution in DMSO before the final dilution into the aqueous medium.[10]

The final concentration of DMSO in cell-based assays should typically be kept below 0.5%,

as higher concentrations can be toxic to cells.[12] Always include a vehicle control (medium

with the same final concentration of DMSO) in your experiments.
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Caption: Workflow for preparing MEISi-2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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